Cas no 95-10-3 (Bicyclo2.2.1hept-5-en-2-ylmethanamine)

Bicyclo2.2.1hept-5-en-2-ylmethanamine structure
95-10-3 structure
Product Name:Bicyclo2.2.1hept-5-en-2-ylmethanamine
CAS No:95-10-3
MF:C8H13N
MW:123.195522069931
MDL:MFCD07369043
CID:34775
PubChem ID:247182
Update Time:2024-10-25

Bicyclo2.2.1hept-5-en-2-ylmethanamine Chemical and Physical Properties

Names and Identifiers

    • Bicyclo[2.2.1]hept-5-en-2-ylmethanamine
    • C-BICYCLO[2.2.1]HEPT-5-EN-2-YL-METHYLAMINE
    • 5-NORBONENE-2-METHANAMINE
    • AKOS BC-0599
    • 1-bicyclo[2.2.1]hept-5-en-2-ylmethanamine
    • 5-Norbornene-2-methylamine
    • 5-Norbornene-2-methylamine (mixture of isomers)
    • 5-bicyclo[2.2.1]hept-2-enylmethanamine
    • 5-(Aminomethyl)bicyclo[2.2.1]hept-2-ene (mixture of isomers)
    • 5-(Aminomethyl)norbornene (mixture of isomers)
    • 5-Norbornene-2-methanamine (mixture of isomers)
    • Bicyclo[2.2.1]hept-5-ene-2-methanamine
    • 5-Norbornene-2-methanamine
    • XLBALIGLOMYEKN-UHFFFAOYSA-N
    • 1-(bicyclo[2.2.1]hept-5-en-2-yl)methanamine
    • 1,5,6-Tetrahydro-2,5-methanobenzylamine
    • bicyclo[2.2.1]hept-5-en-2-ylmethylamine
    • NSC61481
    • 5-aminomethylnorbornene
    • 5-(Aminomethyl)norbornene
    • Norborna-5-ene-2-methanamine
    • 5-Norbornene-2-methylamine (6CI, 7CI, 8CI)
    • 5-(Aminomethyl)bicyclo[2.2.1]hept-2-ene
    • NSC 61481
    • NSC 61523
    • 2-bicyclo[2.2.1]hept-5-enylmethanamine
    • 95-10-3
    • N0907
    • ALBB-006766
    • NSC-61523
    • 1-{BICYCLO[2.2.1]HEPT-5-EN-2-YL}METHANAMINE
    • J-517888
    • AKOS000505713
    • {bicyclo[2.2.1]hept-5-en-2-yl}methanamine
    • Bicyclo[2.2.1]hept-5-en-2-ylmethanamine mixture of isomers
    • F14944
    • 2-(Methylamine)bicyclo[2.2.1]hept-5-ene
    • endo-5-aminomethylbicyclo[2.2.1]hept-2-ene
    • AKOS016051043
    • SCHEMBL539073
    • NSC61523
    • Bicyclo[2.2.1]hept-5-ene-2-methylamine
    • STK499960
    • Bicyclo[2.2.1]hept-5-en-2-ylmethanamine #
    • NSC-61481
    • SY017755
    • Bicyclo[2.2.1]non-2-ene, 5-(aminomethyl)-, exo- or endo-
    • HMS1704D11
    • EN300-218836
    • DTXSID80289472
    • MFCD07369043
    • Bicyclo2.2.1hept-5-en-2-ylmethanamine
    • MDL： MFCD07369043
    • Inchi： 1S/C8H13N/c9-5-8-4-6-1-2-7(8)3-6/h1-2,6-8H,3-5,9H2
    • InChI Key： XLBALIGLOMYEKN-UHFFFAOYSA-N
    • SMILES： NCC1C2CC(C=C2)C1

Computed Properties

  • Exact Mass: 123.10500
  • Monoisotopic Mass: 123.104799
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 1
  • Complexity: 140
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 3
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 26
  • XLogP3: 1

Experimental Properties

  • Density: 0.999
  • Boiling Point: 186.081 ℃ at 760 mmHg
  • Flash Point: 71.5℃
  • Refractive Index: 1.4950 to 1.4990
  • PSA: 26.02000
  • LogP: 1.85760

Bicyclo2.2.1hept-5-en-2-ylmethanamine Security Information

Bicyclo2.2.1hept-5-en-2-ylmethanamine Customs Data

  • HS CODE：2921300090
  • Customs Data：

    China Customs Code:

    2921300090

    Overview:

    2921300090 Other rings(Alkane,Alkene,Terpene)Monoamine or polyamine(Including its derivatives and their salts). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2921300090 other cyclanic, cyclenic or cyclotherpenic mono- or polyamines, and their derivatives; salts thereof.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%

Bicyclo2.2.1hept-5-en-2-ylmethanamine Pricemore >>

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Bicyclo2.2.1hept-5-en-2-ylmethanamine Production Method

Production Method 1

95-11-4 95-11-4
95-10-3 95-10-3
Reaction Conditions
1.1 Reagents: Lithium aluminum hydride Solvents: Diethyl ether ;  0 °C; 1 h, rt; 0.5 h, reflux
Reference
Ring-Opening Metathesis Polymerization (ROMP) in Ionic Liquids: Scope and Limitations
Vygodskii, Yakov S.; Shaplov, Alexander S.; Lozinskaya, Elena I.; Filippov, Oleg A.; Shubina, Elena S.; et al, Macromolecules, 2006, 39(23), 7821-7830

Production Method 2

95-10-3 95-10-3
Reaction Conditions
1.1 172 °C
Reference
High-load, oligomeric monoamine hydrochloride: facile generation via ROM polymerization and application as an electrophile scavenger
Stoianova, Diana S.; Yao, Lei; Rolfe, Alan; Samarakoon, Thiwanka; Hanson, Paul R., Tetrahedron Letters, 2008, 49(29-30), 4553-4555

Production Method 3

95-10-3 95-10-3
Reaction Conditions
Reference
An improved synthesis of Gliamilide, a high-potency sulfamylurea hypoglycemic agent
Kuhla, Donald E.; Sarges, Reinhard; Barth, Wayne E., Journal of Heterocyclic Chemistry, 1978, 15(4), 565-7

Production Method 4

95-11-4 95-11-4
95-10-3 95-10-3
Reaction Conditions
1.1 Reagents: Lithium aluminum hydride Solvents: Diethyl ether ;  reflux; 1 h, reflux
Reference
Composition, device and associated method using fluorophore-containing radical polymerization initiators as analytical reagents
, United States, , ,

Production Method 5

95-10-3 95-10-3
Reaction Conditions
Reference
Synthesis and optoelectronic properties of novel organosoluble polynorbornenes containing asymmetric pyrenyl and electroactive substituents via ring-opening metathesis polymerization
Lian, Wei-Ren; Ho, Crystal; Huang, Ying-Chi; Liao, Yi-An; Wang, Kun-Li; et al, Journal of Polymer Science, 2011, 49(24), 5350-5357

Production Method 6

95-10-3 95-10-3
Reaction Conditions
1.1 24 h, rt → 220 °C
Reference
Heterobifunctional monomers and uses therefor
, United States, , ,

Production Method 7

95-10-3 95-10-3
Reaction Conditions
1.1 280 psi, rt → 190 °C; 5 h, 210 psi, 190 °C
Reference
Norbornene sulfonamide polymers
, World Intellectual Property Organization, , ,

Production Method 8

95-10-3 95-10-3
Reaction Conditions
1.1 280 psi, rt → 190 °C; 5 h, 210 psi, 190 °C
Reference
Method of preparing norbornene sulfonamide polymers
, World Intellectual Property Organization, , ,

Production Method 9

95-10-3 95-10-3
Reaction Conditions
Reference
A generic class of amyloid fibril inhibitors
Ow, Sian-Yang; Bekard, Innocent; Blencowe, Anton; Qiao, Greg G.; Dunstan, Dave E., Journal of Materials Chemistry B: Materials for Biology and Medicine, 2015, 3(7), 1350-1359

Production Method 10

95-11-4 95-11-4
95-10-3 95-10-3
Reaction Conditions
1.1 Reagents: Lithium aluminum hydride
Reference
Generation of aminyl radicals using sulfenamides as synthetic precursors
Bowman, W. Russell; Clark, David N.; Marmon, Robert J., Tetrahedron, 1994, 50(4), 1275-94

Production Method 11

95-11-4 95-11-4
95-10-3 95-10-3
Reaction Conditions
1.1 Reagents: Lithium aluminum hydride Solvents: Diethyl ether
Reference
Novel Polymerizable Surfactants from 1:1 Mixtures of Alkylcarboxylic Acids and Norbornene Methylenamine
Bordes, Romain; Rbii, Khalid; Gonzalez-Perez, Alfredo; Franceschi-Messant, Sophie; Perez, Emile; et al, Langmuir, 2007, 23(14), 7526-7530

Production Method 12

95-10-3 95-10-3
Reaction Conditions
1.1 2.03 h, rt → 210 °C; 5 h, 271 - 360 psig, 210 °C; overnight, 210 °C → rt
Reference
Forming perfluorinated alkylsulfonamide substituted norbornene-type monomers
, World Intellectual Property Organization, , ,

Production Method 13

95-10-3 95-10-3
Reaction Conditions
1.1 Reagents: Hydroquinone ;  8 h, 180 °C
Reference
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Production Method 14

95-10-3 95-10-3
Reaction Conditions
1.1 24 h, rt → 220 °C
Reference
Synthesis and polymerization of heterobifunctional maleimide type mononers and uses therefor
, United States, , ,

Production Method 15

95-11-4 95-11-4
95-10-3 95-10-3
Reaction Conditions
1.1 Reagents: Lithium aluminum hydride Solvents: Diethyl ether ;  rt; 24 h, rt
1.2 Reagents: Water ;  rt
Reference
Synthesis of Norbornenyl Telechelic Polyphosphazenes and Ring-Opening Metathesis Polymerization Reactions
Allcock, Harry R.; de Denus, Christine R.; Prange, Robbyn; Laredo, Walter R., Macromolecules, 2001, 34(9), 2757-2765

Production Method 16

95-10-3 95-10-3
Reaction Conditions
Reference
Thiol-ene-based polymerizable composition
, World Intellectual Property Organization, , ,

Production Method 17

95-10-3 95-10-3
Reaction Conditions
Reference
Click by Click Microporous Annealed Particle (MAP) Scaffolds
Darling, Nicole J.; Xi, Weixian; Sideris, Elias; Anderson, Alexa R.; Pong, Cassie; et al, Advanced Healthcare Materials, 2020, 9(10),

Production Method 18

95-10-3 95-10-3
Reaction Conditions
Reference
Bottom-up design of model network elastomers and hydrogels from precise star polymers
Creusen, Guido; Roshanasan, Ardeshir; Garcia Lopez, Javier; Peneva, Kalina; Walther, Andreas, Polymer Chemistry, 2019, 10(27), 3740-3750

Bicyclo2.2.1hept-5-en-2-ylmethanamine Raw materials

Bicyclo2.2.1hept-5-en-2-ylmethanamine Preparation Products

Bicyclo2.2.1hept-5-en-2-ylmethanamine Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd
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(CAS:95-10-3)5-降冰片烯-2-甲胺
Order Number:LE25886935
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:51
Price ($):discuss personally
Email:18501500038@163.com
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:95-10-3)5-Norbornene-2-methanamine
Order Number:sfd9124
Stock Status:in Stock
Quantity:200KG
Purity:99%
Pricing Information Last Updated:Friday, 19 July 2024 14:35
Price ($):discuss personally
Email:sales2@senfeida.com

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Recommended suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:95-10-3)5-降冰片烯-2-甲胺
LE25886935
Purity:99%
Quantity:25KG,200KG,1000KG
Price ($):Inquiry
Email
Suzhou Senfeida Chemical Co., Ltd
(CAS:95-10-3)5-Norbornene-2-methanamine
sfd9124
Purity:99%
Quantity:200KG
Price ($):Inquiry
Email